Cas no 109-04-6 (2-Bromopyridine)

• Product name: 2-Bromopyridine
• CAS No: 109-04-6
• MF: C₅H₄BrN
• MW: 157.9960
• MDL: MFCD00006219
• CID: 35541
• PubChem ID: 7973

2-Bromopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyridine
• Bromopyridine
• 2,6-DI-TERT-BUTYL-4-MERCAPTOPHENOL
• 2-BROMO-6-METHYLPYRIDINE
• 2-Bromopyridin
• 2-Bromo-pyridine
• 2-BROMOPYRIDINE FOR SYNTHESIS
• 2-brompyridin
• 2-Pyridyl bromide
• 6-bromopyridine
• monobromopyridine
• o-Bromopyridine
• Pyridine,2-bromo
• α-BroMoazine
• α-bromopyridine
• α-bromoazine
• -Bromoazine
• -Bromopyridine
• 2-bromo-pyridin
• BROMOPYRIDINE(2-)
• Pyridine,2-bromo-
• 2-broMide pyridine
• 2-pyridylbromide
• AKOS BBS-00004324
• Pyridine, 2-bromo-
• beta-Bromopyridine
• alpha-Bromopyridine
• Pyridine, bromo-
• .alpha.-Bromopyridine
• 7Z7MLC4VD8
• IMRWILPUOVGIMU-UHFFFAOYSA-N
• bromo pyridine
• a-Bromopyridine
• 2-bromopridine
• 2-bromo pyridine
• 2 -bromopyridine
• 2-bromanylpyridine
• 2-
• NSC8031
• 2- Bromop
• DTXSID6051564
• SCHEMBL6536
• AB00627
• CHEMBL331374
• Q209317
• EINECS 203-641-6
• UNII-7Z7MLC4VD8
• Z57160165
• Pyridine, 2-bromo-,
• NSC-8031
• 2-Bromopyridine, 99%
• S12408
• WLN: T6NJ BE
• Tox21_303772
• .beta.-Bromopyridine
• MFCD00006219
• DTXCID0030116
• NS00021504
• FT-0663861
• A801959
• F0001-0191
• BRN 0105789
• 109-04-6
• InChI=1/C5H4BrN/c6-5-3-1-2-4-7-5/h1-4
• Pyridin-2-yl bromide
• NSC 8031
• EN300-18089
• W-108708
• AM20050660
• CHEBI:51574
• AI3-17852
• PS-4254
• AKOS000119182
• NCGC00357064-01
• CS-D1419
• STR00629
• CAS-109-04-6
• FT-0611611
• B0650
• DB-015943
• Pyridine, 2bromo
• betaBromopyridine
• 2Pyridyl bromide
• STK802248
• oBromopyridine
• BBL027568

• MDL： MFCD00006219
• Inchi： 1S/C5H4BrN/c6-5-3-1-2-4-7-5/h1-4H
• InChI Key： IMRWILPUOVGIMU-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=N1
• BRN： 0105789

Computed Properties

• Exact Mass: 156.95271g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.95271g/mol
• Monoisotopic Mass: 156.95271g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 7
• Complexity: 56
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Light yellow oily liquid. The color becomes darker after long-term storage or exposure to light.
• Density: 1.657 g/mL at 25 °C(lit.)
• Melting Point: 193°C
• Boiling Point: 194°C(lit.)
• Flash Point: 54 ºC
• Refractive Index: n20/D 1.572(lit.)
• Solubility: 20g/l
• Water Partition Coefficient: Slightly miscible with water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids, acid chlorides.
• PSA: 12.89000
• LogP: 1.84410
• FEMA: 3616
• Solubility: Soluble in ethanol and ether, slightly soluble in water.

2-Bromopyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H310,H315,H319,H335
• Warning Statement： P261,P280,P301+P310,P302+P350,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 24/25-36/37/38
• Safety Instruction： S16-S36/37-S45-S38-S36/37/39-S28A-S26
• FLUKA BRAND F CODES：8
• RTECS：US3850000
• Hazardous Material Identification：
• PackingGroup：II
• Storage Condition：Store long-term at 2-8°C
• HazardClass：6.1
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• TSCA：Yes
• Risk Phrases：R10; R23/24/25; R36/37/38

2-Bromopyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromopyridine

Professional Introduction to 2-Bromopyridine (CAS No. 109-04-6)

2-Bromopyridine, with the chemical formula C₅H₅BrN, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic aromatic compound features a bromine substituent on a pyridine ring, making it a versatile intermediate in organic synthesis. Its unique structure and reactivity have positioned it as a crucial building block in the development of various pharmacological agents and materials.

The CAS No. 109-04-6 identifier is universally recognized in the scientific community, ensuring precise identification and classification of this compound. 2-Bromopyridine is particularly valued for its role in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. These reactions include Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, where 2-bromopyridine serves as a bromide source to introduce pyridine moieties into larger molecules.

Recent advancements in medicinal chemistry have highlighted the importance of 2-bromopyridine in drug discovery. Its incorporation into active pharmaceutical ingredients (APIs) has led to the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders. The bromine atom's reactivity allows for further functionalization, enabling chemists to tailor the compound's properties for specific biological applications.

In the realm of materials science, 2-bromopyridine has been explored for its potential in creating advanced polymers and ligands for catalytic systems. Researchers have leveraged its pyridine nitrogen to design metal-organic frameworks (MOFs) and coordination polymers with tailored electronic and structural properties. These materials find applications in gas storage, separation technologies, and even as sensors for environmental monitoring.

The synthesis of 2-bromopyridine typically involves bromination of pyridine or related derivatives under controlled conditions. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve yields. Catalytic processes and solvent-free reactions have been optimized to enhance the sustainability of producing this valuable intermediate.

Industrial applications of 2-bromopyridine are vast, extending beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role as a precursor in synthesizing herbicides and fungicides underscores its importance in agricultural productivity. Furthermore, its use in manufacturing dyes and pigments showcases its versatility across multiple industries.

The safety profile of 2-bromopyridine is another critical aspect that merits attention. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling, while adequate ventilation should be maintained in laboratory settings.

Future research directions for 2-bromopyridine are promising, with investigations focusing on expanding its synthetic utility and exploring novel applications. The integration of computational chemistry techniques has accelerated the design of new derivatives with enhanced properties. This interdisciplinary approach holds the potential to unlock unprecedented opportunities in drug development and material science.

In conclusion, 2-bromopyridine (CAS No. 109-04-6) remains an indispensable compound in modern chemical research. Its broad applicability across pharmaceuticals, materials science, and industrial chemistry underscores its significance. As scientific understanding progresses, the innovative uses of this compound will continue to evolve, driving advancements that benefit society at large.